Cas no 1807192-44-4 (4'-Bromo-2'-fluoro-5'-nitroacetophenone)

• Product Name: 4'-Bromo-2'-fluoro-5'-nitroacetophenone
• CAS No: 1807192-44-4
• MF: C₈H₅BrFNO₃
• MW: 262.032604932785
• CID: 4977192
• Update Time: 2025-06-11

4'-Bromo-2'-fluoro-5'-nitroacetophenone Chemical and Physical Properties

Names and Identifiers

• 4'-Bromo-2'-fluoro-5'-nitroacetophenone

• Inchi： 1S/C8H5BrFNO3/c1-4(12)5-2-8(11(13)14)6(9)3-7(5)10/h2-3H,1H3
• InChI Key： MCQUQDHISPBFCR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(C)=O)=CC=1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 256
• XLogP3: 2.2
• Topological Polar Surface Area: 62.9

Additional information on 4'-Bromo-2'-fluoro-5'-nitroacetophenone

Professional Introduction to 4'-Bromo-2'-fluoro-5'-nitroacetophenone (CAS No. 1807192-44-4)

4'-Bromo-2'-fluoro-5'-nitroacetophenone, identified by the Chemical Abstracts Service Number (CAS No.) 1807192-44-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a bromine substituent at the 4-position, a fluorine atom at the 2-position, and a nitro group at the 5-position of an acetophenone backbone, exhibits unique structural and electronic properties that make it a valuable intermediate in synthetic chemistry and drug discovery processes.

The structural configuration of 4'-Bromo-2'-fluoro-5'-nitroacetophenone contributes to its reactivity and utility in various chemical transformations. The presence of the bromine atom at the para position relative to the nitro group enhances its participation in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl scaffolds found in many biologically active molecules. Additionally, the electron-withdrawing nature of the nitro group at the 5-position modulates the electronic properties of the aromatic ring, influencing its interaction with nucleophiles and electrophiles during synthetic protocols.

In recent years, 4'-Bromo-2'-fluoro-5'-nitroacetophenone has been employed in the synthesis of novel pharmacophores targeting various therapeutic areas. One notable application lies in the development of kinase inhibitors, where its scaffold serves as a precursor for generating molecules that modulate protein-protein interactions critical in cancer biology. The fluorine substituent, known for its metabolic stability and ability to enhance binding affinity, plays a crucial role in optimizing drug-like properties such as lipophilicity and bioavailability.

Recent advancements in computational chemistry have further highlighted the potential of 4'-Bromo-2'-fluoro-5'-nitroacetophenone as a key building block. Molecular modeling studies suggest that derivatives of this compound can exhibit favorable binding interactions with target enzymes, making them promising candidates for further optimization. The nitro group's ability to engage in hydrogen bonding and its influence on electronic distribution have been extensively studied to fine-tune pharmacokinetic profiles.

The pharmaceutical industry has also explored 4'-Bromo-2'-fluoro-5'-nitroacetophenone in the context of antiviral and anti-inflammatory drug development. Its structural features allow for modifications that can selectively interact with viral proteases or inflammatory cytokines. For instance, research has demonstrated that analogs derived from this compound can inhibit the activity of enzymes involved in viral replication cycles, offering a potential therapeutic strategy against emerging infectious diseases.

Synthetic methodologies leveraging 4'-Bromo-2'-fluoro-5'-nitroacetophenone have been refined to improve yield and scalability. Transition-metal-catalyzed reactions, particularly palladium-catalyzed cross-coupling reactions, have been optimized for introducing diverse functional groups onto its aromatic core. These advancements enable medicinal chemists to rapidly explore structure-activity relationships (SAR) and identify lead compounds with enhanced efficacy and reduced toxicity.

The role of 4'-Bromo-2'-fluoro-5'-nitroacetophenone extends beyond small-molecule drug discovery into agrochemical applications. Its derivatives have shown promise as intermediates for developing novel pesticides with improved environmental profiles. The incorporation of fluorine and bromine atoms enhances the stability of these compounds against degradation by environmental factors, ensuring prolonged efficacy while minimizing ecological impact.

In conclusion, 4'-Bromo-2'-fluoro-5'-nitroacetophenone (CAS No. 1807192-44-4) represents a versatile and highly functionalized building block with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural attributes continue to drive innovation in synthetic chemistry and molecular design, underscoring its importance as a reagent in modern chemical research.